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Compound of Interest

Compound Name: 2-Methylheptadecane

Cat. No.: B108993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methylheptadecane, a
branched-chain alkane with significant roles in chemical ecology and fuel science. This
document details its nomenclature, physicochemical properties, synthesis, and analytical
methods, with a focus on its function as an insect sex pheromone and its application in the
formulation of diesel surrogate fuels.

Nomenclature and Synonyms

2-Methylheptadecane is known by several names in scientific literature and chemical
databases. A clear understanding of these synonyms is crucial for comprehensive literature
searches and unambiguous scientific communication.
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Nomenclature Type Synonym Reference
IUPAC Name 2-Methylheptadecane [1112]
Common Name Isooctadecane [1]

CAS Registry Number 1560-89-0 [11[2]
Other Synonyms Heptadecane, 2-methyl- [1112]

16-Methylheptadecane

Dimethyl-hexadecane [1]

NSC 125393 [1]

Physicochemical Properties

The physical and chemical properties of 2-methylheptadecane are fundamental to

understanding its behavior in biological and chemical systems.

Property Value Reference
Molecular Formula CisHss [11[3]
Molecular Weight 254.50 g/mol [1][31[4]
Melting Point 5-6 °C [21[4]
Boiling Point 311°C [21[4]
Density 0.784 g/mL [4]
Refractive Index 1.440 (4]

logP (o/w) 10.140 (estimated) [2]

0.0001081 mg/L @ 25 °C

Water Solubility (estimated)
estimate

[2]

Role as an Insect Sex Pheromone
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2-Methylheptadecane has been identified as a key component of the sex pheromone in
several species of tiger moths (family Arctiidae), including the Holomelina aurantiaca complex
and Pyrrharctia isabella.[5][6] In these species, it acts as a chemical signal released by females
to attract males for mating.

Pheromone Signaling Pathway

While the specific olfactory receptors for 2-methylheptadecane in tiger moths have not been
fully characterized, a general signaling pathway for insect olfaction can be inferred. This
pathway involves the detection of the pheromone by specialized olfactory receptor neurons
(ORNSs) located in the antennae, leading to a behavioral response in the male moth.

Fig. 1: Generalized insect olfactory signaling pathway for 2-Methylheptadecane.

Application in Diesel Surrogate Fuels

2-Methylheptadecane is also utilized as a component in the formulation of diesel surrogate
fuels.[7][8][9][10] These surrogates are precisely defined mixtures of a limited number of pure
hydrocarbons designed to emulate the complex combustion properties of real diesel fuel. The
inclusion of branched alkanes like 2-methylheptadecane is important for accurately modeling
the ignition and emission characteristics of diesel fuel.[10]

Experimental Protocols
Synthesis of 2-Methylheptadecane

Several synthetic routes to 2-methylheptadecane have been reported in the literature. Two
common methods are the Grignard reaction and the Wittig reaction.

5.1.1. Grignard Reaction Protocol

This method involves the coupling of a Grignard reagent with a suitable alkyl halide. For the
synthesis of 2-methylheptadecane, a common approach is the reaction of a pentadecyl
magnesium halide with a propy! halide, followed by appropriate workup and purification.

Fig. 2: Grignard reaction workflow for 2-Methylheptadecane synthesis.

A detailed experimental procedure would involve the slow addition of 1-bromopentadecane to
magnesium turnings in anhydrous diethyl ether under an inert atmosphere to form the Grignard
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reagent. This is followed by the dropwise addition of acetone at a low temperature. The
reaction is then quenched with a saturated aqueous solution of ammonium chloride, and the
product is extracted, dried, and purified. The resulting tertiary alcohol is then reduced to 2-
methylheptadecane.

5.1.2. Wittig Reaction Protocol

The Wittig reaction provides an alternative route for the synthesis of alkenes, which can then
be hydrogenated to the corresponding alkanes. For 2-methylheptadecane, this would involve
the reaction of a phosphonium ylide with a long-chain aldehyde or ketone.[11][12][13]

The general steps for a Wittig-based synthesis would be:

Preparation of the Phosphonium Salt: Reaction of triphenylphosphine with a suitable alkyl
halide (e.g., 2-bromopropane) via an SN2 reaction.[11][12]

Formation of the Ylide: Deprotonation of the phosphonium salt with a strong base like n-
butyllithium to form the Wittig reagent.[11][12]

Wittig Reaction: Reaction of the ylide with a long-chain aldehyde (e.g., hexadecanal).

Hydrogenation: Catalytic hydrogenation of the resulting alkene to yield 2-
methylheptadecane.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is the primary analytical technique for the identification and quantification of 2-
methylheptadecane in various matrices, such as insect extracts or fuel samples.

5.2.1. Sample Preparation

For the analysis of insect pheromones, a common method involves the extraction of the
pheromone gland in a suitable organic solvent like hexane. For fuel samples, dilution in an
appropriate solvent is typically sufficient.

5.2.2. GC-MS Protocol
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A typical GC-MS protocol for the analysis of 2-methylheptadecane would involve:
e Gas Chromatograph: Equipped with a non-polar capillary column (e.g., DB-5ms).
o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: A temperature gradient is used to ensure good separation, for
example, starting at a low temperature and ramping up to a higher temperature.

e Injector: Splitless injection is often used for trace analysis.

e Mass Spectrometer: Operated in electron ionization (El) mode. The mass spectrum of 2-
methylheptadecane is characterized by a molecular ion peak and a series of fragment ions
corresponding to the loss of alkyl groups.[3]

Fig. 3: General workflow for the GC-MS analysis of 2-Methylheptadecane.

Conclusion

2-Methylheptadecane is a versatile molecule with important functions in both the natural world
and industrial applications. A thorough understanding of its synonyms, properties, and the
experimental methods for its synthesis and analysis is essential for researchers in chemical
ecology, entomology, and fuel science. This guide provides a foundational resource for
professionals working with this compound, facilitating further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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